Cas no 1060817-48-2 ((5-Cyclopropylisoxazol-3-yl)methanol)

• Product Name: (5-Cyclopropylisoxazol-3-yl)methanol
• CAS No: 1060817-48-2
• MF: C₇H₉NO₂
• MW: 139.151861906052
• MDL: MFCD11053969
• CID: 1087529
• PubChem ID: 28065039
• Update Time: 2025-04-20

(5-Cyclopropylisoxazol-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-Cyclopropylisoxazol-3-yl)methanol
• (5-Cyclopropyl-1,2-oxazol-3-yl)methanol
• (5-Cyclopropyl-3-isoxazolyl)methanol
• (5-cyclopropyl-3-isoxazolyl)methanol(SALTDATA: FREE)
• (5-cyclopropylisoxazol-3-yl)methan-1-ol
• Ambcb4029676
• CTK4A4377
• MolPort-008-643-669
• SBB073732
• DA-18424
• SCHEMBL17835613
• 5-Cyclopropylisoxazole-3-methanol
• (5-Cyclopropyl-3-isoxazolyl)methanol, AldrichCPR
• MFCD11053969
• 1060817-48-2
• DTXSID40651015
• AKOS005351121
• STL583900
• EN300-232634
• SY082221
• CS-0449655
• BS-36869

• MDL： MFCD11053969
• Inchi： 1S/C7H9NO2/c9-4-6-3-7(10-8-6)5-1-2-5/h3,5,9H,1-2,4H2
• InChI Key： NUYRQGMZXHHVQB-UHFFFAOYSA-N
• SMILES： O1C(=CC(CO)=N1)C1CC1

Computed Properties

• Exact Mass: 139.063328530g/mol
• Monoisotopic Mass: 139.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 46.3Ų

(5-Cyclopropylisoxazol-3-yl)methanol Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles Cyclopropylisoxazoles